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Compound of Interest

Compound Name: FK 866 hydrochloride

Cat. No.: B1191877

Welcome to the technical support guide for FK866 hydrochloride. This resource is designed for
researchers, scientists, and drug development professionals to provide expert guidance on the
solubility of FK866 hydrochloride in common laboratory solvents, DMSO and ethanol. Here, we
will address common challenges and provide field-proven insights to ensure the successful
preparation of your experimental solutions.

Understanding FK866 Hydrochloride Solubility: Key
Considerations

FK866 is a highly specific, non-competitive inhibitor of nicotinamide phosphoribosyltransferase
(NAMPT), a critical enzyme in NAD biosynthesis.[1][2][3] Its hydrochloride form is often used in
research. The solubility of this compound can be influenced by several factors including its salt
form, hydration state, purity, and the solvent used. Inconsistencies in solubility data from
various suppliers can arise from these differences. Therefore, a systematic approach to
dissolution is crucial for experimental reproducibility.

Quantitative Solubility Data

The reported solubility of FK866 and its hydrochloride salt in DMSO and ethanol can vary
across different suppliers. The following table summarizes the available data to provide a
comparative overview.
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Compound Form Solvent Reported Solubility Source

FK866 DMSO ~25 mg/mL Cayman Chemical[1]

FK866 Ethanol ~50 mg/mL Cayman Chemical[1]
39.15 mg/mL (100 o

FK866 DMSO Tocris Bioscience[4]
mM)
39.15 mg/mL (100 o

FK866 Ethanol M) Tocris Bioscience[4]
m

FK866 hydrochloride

DMSO 10 mg/mL Sigma-Aldrich
hydrate
FK866 (in DMSO ) )
] DMSO 100 mg/mL Sigma-Aldrich[5]
solution)
Daporinad (FK866)
DMSO 10 mg/mL TargetMol[6]

hydrochloride

Note: The differences in reported solubilities can be attributed to the compound being the free
base versus the hydrochloride salt, the presence of water of hydration, and the specific
experimental conditions used for determination.

Frequently Asked Questions (FAQS)

Q1: Why is there a discrepancy in the reported solubility of FK866 hydrochloride in DMSO from
different vendors?

Al: The variation in reported solubility values for FK866 hydrochloride in DMSO (e.g., 10
mg/mL vs. 25 mg/mL or higher) can be attributed to several factors:

e Compound Form: The data may refer to the FK866 free base or its hydrochloride salt. Salts
generally have different solubility profiles than their free base counterparts.

» Hydration State: The presence of water molecules in the crystalline structure (hydrate form)
can affect its solubility.

 Purity: Higher purity compounds may exhibit different dissolution characteristics.
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» Method of Dissolution: The use of heat or sonication can increase the apparent solubility.[2]

[6]

Q2: I've prepared a stock solution of FK866 hydrochloride in DMSO, but | see some precipitate
after storage. What should | do?

A2: Precipitation upon storage can occur, especially if the solution is stored at lower
temperatures (e.g., -20°C). To redissolve the compound, you can warm the vial to 37°C for 10-
15 minutes and vortex or sonicate until the solution is clear.[7] It is recommended to visually
inspect the solution for any undissolved particles before use. For long-term storage, consider
aliquoting the stock solution to minimize freeze-thaw cycles.[8]

Q3: Can | prepare an aqueous solution of FK866 hydrochloride directly?

A3: FK866 is sparingly soluble in aqueous buffers.[1] To achieve a desired concentration in an
agueous medium, it is recommended to first dissolve the compound in an organic solvent like
DMSO or ethanol to create a concentrated stock solution. This stock solution can then be
serially diluted into your aqueous buffer or cell culture medium. Note that aqueous solutions of
FK866 are not recommended for storage for more than one day.[1]

Q4: What is the recommended storage condition for FK866 hydrochloride solutions?

A4: Stock solutions of FK866 hydrochloride in DMSO or ethanol can be stored at -20°C or
-80°C for several months.[7][8] It is advisable to aliquot the stock solution into single-use
volumes to avoid repeated freeze-thaw cycles which can degrade the compound.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock
Solution of FK866 Hydrochloride in DMSO

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of FK866
hydrochloride (Molecular Weight: 427.97 g/mol for the hydrochloride salt) in DMSO.

Materials:

o FK866 hydrochloride powder
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator at 37°C (optional)

Sonicator (optional)
Procedure:
o Pre-warm the Solvent: If you anticipate solubility issues, pre-warm the DMSO to 37°C.

» Weigh the Compound: Accurately weigh the desired amount of FK866 hydrochloride powder.
For example, to prepare 1 mL of a 10 mM solution, you would need 4.28 mg of FK866
hydrochloride.

» Dissolution: Add the appropriate volume of DMSO to the vial containing the FK866
hydrochloride powder.

o Vortexing: Vortex the solution vigorously for 1-2 minutes.
 Visual Inspection: Check for any undissolved particles.

o Gentle Heating (if necessary): If the compound is not fully dissolved, warm the solution at
37°C for 10-15 minutes. Vortex intermittently.

e Sonication (if necessary): Alternatively, place the vial in an ultrasonic bath for a few minutes
to aid dissolution.[2][6]

 Final Dilution: Once the stock solution is clear, it can be used for further dilutions in your
experimental buffer or medium.

o Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.
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Protocol 2: Preparation of a Concentrated Stock
Solution of FK866 Hydrochloride in Ethanol

Materials:

FK866 hydrochloride powder

Absolute ethanol (200 proof)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weigh the Compound: Accurately weigh the desired amount of FK866 hydrochloride powder.

Dissolution: Add the appropriate volume of absolute ethanol to the vial.

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Given
the higher reported solubility in ethanol, gentle warming is typically not required.[1]

Storage: Aliquot and store the ethanolic stock solution at -20°C.

Troubleshooting Guide
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Stock Solution Preparation
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:
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3. Vortex/Heat/Sonicate
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4. Aliquot & Store at -20°C/-80°C

|
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5. Thaw Aliquot

:

6. Dilute in Aqueous Buffer/Medium

:

7. Use Immediately

Click to download full resolution via product page

Caption: Recommended workflow for preparing and using FK866 hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1191877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

